Cas no 2137503-54-7 (2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide
• CAS No: 2137503-54-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6264005
• PubChem ID: 165964054
• Update Time: 2025-10-29

2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide
• 2137503-54-7
• EN300-1110089

• Inchi： 1S/C10H18N4O/c1-4-7(2)13-9(15)8(3)14-6-5-12-10(14)11/h5-8H,4H2,1-3H3,(H2,11,12)(H,13,15)
• InChI Key： QFTCTZYMGSDZPY-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CN=C1N)NC(C)CC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide

Comprehensive Overview of 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide (CAS No. 2137503-54-7)

In the realm of organic chemistry and pharmaceutical research, 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide (CAS No. 2137503-54-7) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and propanamide backbone, is being explored for its potential applications in drug discovery and biochemical studies. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents. The compound's amino-imidazole moiety is a key feature that contributes to its reactivity and binding properties, making it a valuable scaffold in medicinal chemistry.

The synthesis and characterization of 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide have been the focus of recent studies, with efforts aimed at optimizing its yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its molecular structure. The compound's butan-2-yl side chain further enhances its lipophilicity, which is a critical factor in its pharmacokinetic properties. This attribute is particularly relevant in the context of drug delivery systems, where solubility and membrane permeability are paramount.

One of the most pressing questions in the scientific community today is how to leverage small molecules like 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide to address unmet medical needs. With the rise of personalized medicine and targeted therapies, there is a growing demand for compounds that can be tailored to specific biological targets. This compound's imidazole ring is known to interact with various enzymes and receptors, making it a promising candidate for further investigation. Additionally, its potential role in anti-inflammatory and antimicrobial applications has sparked curiosity among researchers.

From an industrial perspective, the scalability of 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide production is a topic of keen interest. Companies are exploring green chemistry approaches to synthesize this compound efficiently while minimizing environmental impact. The use of catalytic methods and renewable resources aligns with the global push toward sustainable practices. Furthermore, the compound's stability under various conditions makes it a viable option for long-term storage and transportation, which is crucial for commercial viability.

In the context of computational chemistry, 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide has been subjected to molecular docking studies to predict its interactions with biological targets. These simulations provide valuable insights into its potential mechanisms of action and guide experimental designs. The integration of artificial intelligence in drug discovery has further accelerated the identification of promising compounds, with this molecule being no exception. Its propanamide group, in particular, has been flagged as a region of interest for further modification to enhance binding affinity.

The safety profile of 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide is another area under scrutiny. Preliminary toxicology studies suggest that it exhibits low acute toxicity, but comprehensive assessments are ongoing. Regulatory bodies emphasize the importance of safety testing and risk assessment before any compound can be considered for clinical use. This underscores the need for rigorous evaluation to ensure that the benefits outweigh any potential risks.

As the scientific community continues to explore the applications of 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide, collaboration between academia and industry will be pivotal. Sharing data and resources can accelerate the development of this compound and its derivatives. The compound's versatility and potential make it a standout candidate in the ever-evolving landscape of pharmaceutical research and biotechnology. With continued innovation and investment, 2-(2-amino-1H-imidazol-1-yl)-N-(butan-2-yl)propanamide could play a transformative role in addressing some of the most challenging health issues of our time.